Triphenyl-N-(triphenyl-lambda~5~-phosphanylidene)-lambda~5~-phosphaniminium acetate Triphenyl-N-(triphenyl-lambda~5~-phosphanylidene)-lambda~5~-phosphaniminium acetate
Brand Name: Vulcanchem
CAS No.: 59386-06-0
VCID: VC18480257
InChI: InChI=1S/C36H30NP2.C2H4O2/c1-7-19-31(20-8-1)38(32-21-9-2-10-22-32,33-23-11-3-12-24-33)37-39(34-25-13-4-14-26-34,35-27-15-5-16-28-35)36-29-17-6-18-30-36;1-2(3)4/h1-30H;1H3,(H,3,4)/q+1;/p-1
SMILES:
Molecular Formula: C38H33NO2P2
Molecular Weight: 597.6 g/mol

Triphenyl-N-(triphenyl-lambda~5~-phosphanylidene)-lambda~5~-phosphaniminium acetate

CAS No.: 59386-06-0

Cat. No.: VC18480257

Molecular Formula: C38H33NO2P2

Molecular Weight: 597.6 g/mol

* For research use only. Not for human or veterinary use.

Triphenyl-N-(triphenyl-lambda~5~-phosphanylidene)-lambda~5~-phosphaniminium acetate - 59386-06-0

Specification

CAS No. 59386-06-0
Molecular Formula C38H33NO2P2
Molecular Weight 597.6 g/mol
IUPAC Name triphenyl-[(triphenyl-λ5-phosphanylidene)amino]phosphanium;acetate
Standard InChI InChI=1S/C36H30NP2.C2H4O2/c1-7-19-31(20-8-1)38(32-21-9-2-10-22-32,33-23-11-3-12-24-33)37-39(34-25-13-4-14-26-34,35-27-15-5-16-28-35)36-29-17-6-18-30-36;1-2(3)4/h1-30H;1H3,(H,3,4)/q+1;/p-1
Standard InChI Key AAOBUKZEIBZRBI-UHFFFAOYSA-M
Canonical SMILES CC(=O)[O-].C1=CC=C(C=C1)P(=N[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6

Introduction

Triphenyl-N-(triphenyl-lambda~5~-phosphanylidene)-lambda~5~-phosphaniminium acetate is a complex organophosphorus compound that plays a significant role in organic synthesis and catalysis. Its unique structural features, including multiple triphenyl groups and a phosphaniminium structure, make it a valuable tool in various chemical reactions.

Applications in Organic Synthesis

Triphenyl-N-(triphenyl-lambda~5~-phosphanylidene)-lambda~5~-phosphaniminium acetate is primarily utilized as a catalyst in various organic reactions. Its catalytic action involves several key steps that enhance efficiency and selectivity in synthetic pathways.

Catalytic Mechanism

The compound's ability to facilitate nucleophilic substitution reactions is attributed to the presence of the phosphaniminium ion. This property makes it a valuable tool in both academic research and industrial applications.

Safety and Handling

While specific safety data for Triphenyl-N-(triphenyl-lambda~5~-phosphanylidene)-lambda~5~-phosphaniminium acetate is limited, compounds with similar structures, such as bis(triphenylphosphoranylidene)azanium acetate, are known to cause skin and eye irritation . Therefore, handling should be done with caution, using appropriate protective equipment.

Safety Precautions

  • Skin Protection: Wear protective gloves.

  • Eye Protection: Use safety goggles.

  • Handling: Avoid contact with skin and eyes.

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